![molecular formula C13H19NO3 B1266000 tert-Butyl 4-acetyl-3,5-dimethyl-2-pyrrolecarboxylate CAS No. 63040-83-5](/img/structure/B1266000.png)
tert-Butyl 4-acetyl-3,5-dimethyl-2-pyrrolecarboxylate
Overview
Description
Tert-butyl 4-acetyl-3,5-dimethyl-2-pyrrolecarboxylate (TBDPC) is an organic compound that has been studied in recent years for its potential applications in scientific research. TBDPC is a derivative of pyrrole, a five-membered heterocyclic aromatic compound with an oxygen atom in its ring structure. It is a colorless liquid with a low boiling point and a low melting point. TBDPC has been used as a building block for a variety of organic syntheses and as a catalyst in organic synthesis. It has also been studied for its potential applications in medicinal chemistry and drug discovery.
Scientific Research Applications
Synthesis and Structural Applications
Synthesis of Heterocyclic Compounds : tert-Butyl 4-acetyl-3,5-dimethyl-2-pyrrolecarboxylate is used in the synthesis of various heterocyclic compounds. For example, it's involved in the synthesis of 3-Acetyl-4-hydroxy-5,5-dimethylfuran-2(4H)-one, an intermediate in organic syntheses, demonstrating its utility in producing complex organic molecules (Fox & Ley, 2003).
Chiral Metacyclophane Construction : In the construction of chiral areno-bridged metacyclophanes, this compound derivatives play a significant role. These structures have potential applications in developing novel molecular architectures (Akther et al., 2018).
Catalysis and Reaction Mechanisms
- Catalysis Studies : The compound is used in studies examining the acetylation of alcohols, providing insights into reaction mechanisms and catalyst behaviors. For example, its use in the acetylation of tert-butanol with acetic anhydride offers a deeper understanding of nucleophilic catalysis pathways (Xu et al., 2005).
Organic Synthesis and Reactions
One-Pot Synthesis of Pyrans : It's instrumental in the one-pot synthesis of 2-amino-4H-pyrans, compounds with various applications, including their use as anti-cancer and antihypertensive agents (Zonouzi et al., 2006).
Formation of Substituted Pyrroles : In the formation of 5-substituted pyrroles through reactions with singlet oxygen, this compound derivatives demonstrate unique reactivity, showing its relevance in synthesizing pyrrole-based compounds (Wasserman et al., 1999).
Pharmacological and Chemical Analysis
Antioxidant Research : Its derivatives have been studied for their potential as antioxidants, showing promising results in several experiments indicating antioxidant and anti-inflammatory activities (Shinko et al., 2022).
Pharmaceutical Intermediate Synthesis : It serves as a key intermediate in the synthesis of pharmaceutical compounds like atorvastatin, an effective HMG-CoA reductase inhibitor (Rádl, 2003).
Safety and Hazards
properties
IUPAC Name |
tert-butyl 4-acetyl-3,5-dimethyl-1H-pyrrole-2-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO3/c1-7-10(9(3)15)8(2)14-11(7)12(16)17-13(4,5)6/h14H,1-6H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ANUXYJVRWSTYSY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(NC(=C1C(=O)C)C)C(=O)OC(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70978964 | |
Record name | tert-Butyl 4-acetyl-3,5-dimethyl-1H-pyrrole-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70978964 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
63040-83-5 | |
Record name | tert-Butyl 4-acetyl-3,5-dimethylpyrrole-2-carboxylate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0063040835 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 63040-83-5 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=157282 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | tert-Butyl 4-acetyl-3,5-dimethyl-1H-pyrrole-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70978964 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | tert-Butyl 4-acetyl-3,5-dimethyl-2-pyrrolecarboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | tert-Butyl 4-acetyl-3,5-dimethylpyrrole-2-carboxylate | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/G9S4S45L29 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.